2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride

• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol
• SMILES: CC1=CC=CC=C1C2CCCN2C(=O)C3CCCN3.Cl
• InChI: InChI=1S/C16H22N2O.ClH/c1-12-6-2-3-7-13(12)15-9-5-11-18(15)16(19)14-8-4-10-17-14;/h2-3,6-7,14-15,17H,4-5,8-11H2,1H3;1H
• InChIKey: IUCRUWDSJCXLAX-UHFFFAOYSA-N

2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine HCl: Structural Overview

2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride (CAS 1955515-81-7) is a chiral dipeptide mimetic belonging to the N-acylprolylpyrrolidine class [1]. It features a pyrrolidine ring with an ortho-methylphenyl substituent at the 2-position and a second pyrrolidine ring linked via a carbonyl bridge. The hydrochloride salt form (C₁₆H₂₃ClN₂O, MW 294.82) is supplied at a standard purity of 95% . This scaffold is a core intermediate in the synthesis of prolyl oligopeptidase (PREP) inhibitors and nootropic agents, where subtle variation of the aryl substituent significantly alters target affinity and selectivity [1].

Core intermediate for PREP inhibitor synthesis

Ortho-methylphenyl substitution for SAR exploration

Stable HCl salt solid form for reproducible handling

• [1] Van der Veken, P., et al. P2-substituted N-acylprolylpyrrolidine inhibitors of prolyl oligopeptidase: biochemical evaluation, binding mode determination, and assessment in a cellular model of synucleinopathy. Journal of Medicinal Chemistry, 55(22), 9856-9867 (2012). View Source

2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine HCl: Irreplaceability Over Analogs

Closely related N-acylprolylpyrrolidine derivatives, such as the unsubstituted phenyl or para-methyl analogs, exhibit markedly different potency and selectivity profiles on prolyl oligopeptidase (PREP). The ortho-methyl substituent on the phenyl ring introduces a unique steric and electronic environment that modulates the accommodation of the inhibitor in the PREP S2 pocket [1]. Furthermore, the hydrochloride salt provides a defined, stable solid form with consistent solubility and handling properties, whereas the free base (CAS 1270637-71-2) may exhibit variable stability and hygroscopicity. Simple replacement with an in-class analog without systematic SAR validation risks shifting target affinity by up to an order of magnitude and altering physicochemical parameters critical for assay reproducibility [1].

Aryl substituent sensitivity Ortho-methyl vs unsubstituted or para-methyl analogs may shift target affinity and selectivity in PREP binding; SAR validation is required before analog replacement.

Salt form stability The free base may exhibit variable stability and hygroscopicity; the HCl salt may offer more consistent solid-state properties that differ in solubility and handling from the free base.

• [1] Van der Veken, P., et al. P2-substituted N-acylprolylpyrrolidine inhibitors of prolyl oligopeptidase: biochemical evaluation, binding mode determination, and assessment in a cellular model of synucleinopathy. Journal of Medicinal Chemistry, 55(22), 9856-9867 (2012). View Source

2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine HCl: Differentiation Evidence

Lipophilicity Boost by Ortho-Methyl Substitution

The calculated LogP of 2-(2-methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride is 2.83, which is 0.42 units higher than the unsubstituted phenyl analog (calculated LogP ~2.41) . This difference reflects the contribution of the ortho-methyl group to hydrophobic surface area and is consistent with the general SAR observation that P2 substituents significantly modulate PREP inhibitor affinity by influencing desolvation penalties upon binding [1].

Lipophilicity

Class-level inference

Calculated LogP 2.83 vs unsubstituted analog ~2.41, Δ +0.42

May influence membrane permeability in cellular PREP assays

Calculated values; experimental confirmation pending

Evidence Dimension	Lipophilicity (calculated LogP)
Target Compound Data	LogP = 2.83 (C16H23ClN2O, MW 294.82)
Comparator Or Baseline	2-Phenyl-1-(pyrrolidine-2-carbonyl)pyrrolidine (analog): calculated LogP ~2.41 (C15H20N2O, MW 244.33)
Quantified Difference	ΔLogP ≈ +0.42 (+17% increase in lipophilicity)
Conditions	Calculated LogP using vendor-published data (Leyan) and comparative analysis; experimental confirmation pending.

Why This Matters

Higher lipophilicity can improve membrane permeability in cellular assays, a critical parameter for selecting probe molecules targeting intracellular enzymes like PREP.

• [1] Van der Veken, P., et al. P2-substituted N-acylprolylpyrrolidine inhibitors of prolyl oligopeptidase: biochemical evaluation, binding mode determination, and assessment in a cellular model of synucleinopathy. Journal of Medicinal Chemistry, 55(22), 9856-9867 (2012). View Source

Hydrochloride Salt: Solubility and Stability Benefits

The hydrochloride salt (CAS 1955515-81-7) is a crystalline solid with a defined stoichiometry, whereas the free base (CAS 1270637-71-2) is often an oil or low-melting solid prone to oxidation . While experimental aqueous solubility data are not publicly available for this specific compound, the introduction of a hydrochloride counterion typically increases aqueous solubility of amine-containing molecules by 10- to 100-fold relative to the free base, a well-established pharmaceutical principle [1]. The free base is marketed at 95% purity but lacks the storage and handling advantages of the salt .

Salt vs Free base

Data to verify

HCl salt (solid, MW 294.82) vs free base (oil/low-melting solid); expected solubility enhancement 10–100× based on general amine salt behavior

Salt form may support reproducible assay stock preparation

Direct solubility comparison not published for this compound

Evidence Dimension	Solid-state form and stability
Target Compound Data	Hydrochloride salt, solid, MW 294.82, purity 95%
Comparator Or Baseline	Free base (CAS 1270637-71-2), oil or low-melting solid, MW 258.36, purity 95%
Quantified Difference	Salt form provides expected solubility enhancement (10-100× based on general amine salt behavior), exact value not experimentally determined for this compound.
Conditions	General pharmaceutical salt formation principles; direct comparative solubility measurement not yet published.

Why This Matters

Consistent solubility and solid-state properties are essential for reproducible preparation of assay stock solutions and for long-term storage in compound management libraries.

• [1] Serajuddin, A. T. M. Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616 (2007). View Source

Conformational Restraint from Ortho-Methyl Group

The ortho-methylphenyl substituent restricts rotation around the aryl-pyrrolidine bond due to steric clash with the pyrrolidine ring, creating a more defined conformational ensemble compared to the para-methyl analog. This conformational restriction is known to be exploited in PREP inhibitor design, where the P2 substituent occupies a hydrophobic cavity and can pre-organize the molecule for binding [1]. In contrast, the para-methyl analog allows free rotation and may exhibit higher conformational entropy, potentially reducing binding affinity.

Conformational restriction

Class-level inference

Ortho-methyl restricts aryl-pyrrolidine rotation vs free rotation in para-methyl analog; class-level SAR suggests 2–5× potency enhancement in related PREP inhibitors

Pre-organization may support higher target affinity in SAR studies

Inference from published PREP inhibitor series; direct data pending

Evidence Dimension	Conformational flexibility
Target Compound Data	Ortho-methylphenyl substituent; restricted rotation
Comparator Or Baseline	2-(4-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine (para-methyl analog): unhindered rotation
Quantified Difference	No quantitative data available for this specific pair; class-level SAR indicates ortho substitution can enhance potency by 2- to 5-fold in related PREP inhibitor series [1].
Conditions	Inference from SAR studies on N-acylprolylpyrrolidine PREP inhibitors (Van der Veken et al., 2012).

Why This Matters

Conformational pre-organization is a key design principle for achieving high target affinity and selectivity, making the ortho-methyl analog a more advanced starting point for medicinal chemistry optimization.

• [1] Van der Veken, P., et al. P2-substituted N-acylprolylpyrrolidine inhibitors of prolyl oligopeptidase: biochemical evaluation, binding mode determination, and assessment in a cellular model of synucleinopathy. Journal of Medicinal Chemistry, 55(22), 9856-9867 (2012). View Source

Batch-Specific QC Documentation for Reproducibility

The compound is supplied with batch-specific quality control data including NMR, HPLC, and GC analyses as standard documentation by Bidepharm . This level of characterization is not uniformly provided by all vendors of the free base or other analogs, such as 3-phenyl-1-(pyrrolidine-2-carbonyl)pyrrolidine, where only basic purity statements may be available. The availability of QC data reduces the burden on the end user for in-house re-characterization and ensures lot-to-lot consistency.

Batch QC documentation

Source review

Supplied with batch-specific NMR, HPLC, GC reports; limited QC from some analog suppliers

Lot-specific data reduce re-characterization burden

Vendor documentation; verify before critical experiments

Evidence Dimension	Quality control documentation
Target Compound Data	95% purity with NMR, HPLC, GC reports per batch
Comparator Or Baseline	3-Phenyl-1-(pyrrolidine-2-carbonyl)pyrrolidine: limited QC documentation from some suppliers
Quantified Difference	Batch-specific QC reduces the risk of purchasing mislabeled or degraded material.
Conditions	Comparison of vendor offerings from Bidepharm versus generic suppliers.

Why This Matters

Procurement decisions in academic and industrial settings increasingly require verifiable QC documentation to meet data integrity standards and avoid costly experimental failures.

2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine HCl: Key Applications

PREP Inhibitor P2 Substituent SAR

The ortho-methylphenyl analog serves as a key intermediate for synthesizing a focused library of PREP inhibitors. Its enhanced lipophilicity (LogP 2.83) and conformational constraint can be exploited to optimize blood-brain barrier penetration and target engagement, as demonstrated in the biochemical evaluation framework of Van der Veken et al. [1]. The hydrochloride salt ensures consistent solubility for high-throughput screening.

Probe Development for Synucleinopathies

Based on the antiaggregation effect of structurally related P2-substituted N-acylprolylpyrrolidines on α-synuclein in SH-SY5Y cells [1], this compound can be used to generate activity-based probes or fluorescent conjugates. The ortho-methyl group provides a synthetic handle for further derivatization without disrupting the core pharmacophore.

Scalable Intermediate for Nootropic Candidates

The defined solid-state form and batch QC documentation make this compound suitable as a GLP-compliant starting material for scale-up synthesis of pyrrolidine-based nootropics. The 95% purity with residual solvent and impurity profiling reduces the need for extensive in-process controls.

Model System for Conformational Restriction Studies

The restricted rotation of the ortho-methylphenyl group compared to para-substituted analogs provides a well-defined model for molecular dynamics simulations and free-energy perturbation calculations aimed at understanding the thermodynamic basis of PREP inhibitor binding.

Application

Selection Property

Validation Focus

PREP inhibitor SAR studies

Ortho-methyl substitution effects

Binding affinity and selectivity profiling

Probe development for synucleinopathy models

Synthetic derivatization handle

Activity-based probe characterization

Scale-up synthesis of nootropic candidates

Solid salt form with batch QC

Process consistency and purity documentation

Conformational restriction modeling

Restricted aryl-pyrrolidine rotation

Molecular dynamics and binding calculations

• [1] Van der Veken, P., et al. P2-substituted N-acylprolylpyrrolidine inhibitors of prolyl oligopeptidase: biochemical evaluation, binding mode determination, and assessment in a cellular model of synucleinopathy. Journal of Medicinal Chemistry, 55(22), 9856-9867 (2012). View Source